Cas no 329941-88-0 (N-Cycloheptyl-4-nitrobenzenesulfonamide)

• Product Name: N-Cycloheptyl-4-nitrobenzenesulfonamide
• CAS No: 329941-88-0
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 3054562
• PubChem ID: 711144
• Update Time: 2025-04-21

N-Cycloheptyl-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cycloheptyl-4-nitrobenzenesulfonamide
• 329941-88-0
• AKOS001071935
• Z45540417
• STK092655
• SR-01000411257
• EU-0036054
• Oprea1_638374
• cycloheptyl[(4-nitrophenyl)sulfonyl]amine
• SR-01000411257-1
• N-cycloheptyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H18N2O4S/c16-15(17)12-7-9-13(10-8-12)20(18,19)14-11-5-3-1-2-4-6-11/h7-11,14H,1-6H2
• InChI Key： LHYIYPTWWIELKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 298.09872823Da
• Monoisotopic Mass: 298.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų